Cas no 1823224-46-9 (Tert-butyl 2-{[(pyrimidin-2-yl)methyl]amino}acetate)

• Product Name: Tert-butyl 2-{[(pyrimidin-2-yl)methyl]amino}acetate
• CAS No: 1823224-46-9
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 5776951
• PubChem ID: 165889404
• Update Time: 2025-06-12

Tert-butyl 2-{[(pyrimidin-2-yl)methyl]amino}acetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-{[(pyrimidin-2-yl)methyl]amino}acetate
• 1823224-46-9
• EN300-12022720
• Tert-butyl 2-{[(pyrimidin-2-yl)methyl]amino}acetate

• Inchi： 1S/C11H17N3O2/c1-11(2,3)16-10(15)8-12-7-9-13-5-4-6-14-9/h4-6,12H,7-8H2,1-3H3
• InChI Key： RHUPZEYRSDKPCK-UHFFFAOYSA-N
• SMILES： O(C(CNCC1N=CC=CN=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 64.1Ų

Additional information on Tert-butyl 2-{[(pyrimidin-2-yl)methyl]amino}acetate

Tert-butyl 2-{[(pyrimidin-2-yl)methyl]amino}acetate (CAS No. 1823224-46-9): A Comprehensive Overview in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the domain of medicinal chemistry. One such compound, Tert-butyl 2-{[(pyrimidin-2-yl)methyl]amino}acetate (CAS No. 1823224-46-9), has garnered significant attention due to its unique structural features and potential applications in drug discovery. This compound, characterized by its intricate molecular architecture, has been the subject of extensive studies in recent years, contributing to our understanding of its pharmacological properties and therapeutic implications.

The molecular structure of Tert-butyl 2-{[(pyrimidin-2-yl)methyl]amino}acetate consists of a pyrimidine ring substituted with a methylamino group at the 2-position, further connected to a tert-butyl acetoate moiety. This specific arrangement imparts distinct chemical and biological properties, making it a valuable scaffold for designing novel therapeutic agents. The pyrimidine core is a well-known pharmacophore in medicinal chemistry, frequently found in nucleoside analogs and kinase inhibitors. The presence of the tert-butyl group enhances lipophilicity, which is often crucial for drug membrane permeability, while the acetoate side chain contributes to solubility and metabolic stability.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The pyrimidin-2-yl moiety in Tert-butyl 2-{[(pyrimidin-2-yl)methyl]amino}acetate has been explored for its potential in modulating enzyme activity and receptor binding. For instance, studies have demonstrated its efficacy in inhibiting specific kinases involved in cancer progression. The methylamino group further extends the compound's versatility, allowing for modifications that can enhance binding affinity and selectivity.

The tert-butyl acetoate moiety not only influences the compound's physicochemical properties but also contributes to its stability under various conditions. This makes it an attractive candidate for further development into a drug candidate that can withstand metabolic degradation while maintaining efficacy. Researchers have leveraged computational modeling and high-throughput screening to identify derivatives of Tert-butyl 2-{[(pyrimidin-2-yl)methyl]amino}acetate with improved pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. Current research indicates that derivatives of pyrimidine-based compounds exhibit promising activity against infectious diseases and chronic disorders. The structural flexibility of Tert-butyl 2-{[(pyrimidin-2-yl)methyl]amino}acetate allows chemists to explore diverse chemical spaces, leading to the discovery of novel analogs with enhanced therapeutic potential. For example, modifications at the acetoate side chain have been shown to improve solubility while maintaining biological activity, making it more suitable for oral administration.

The synthesis of Tert-butyl 2-{[(pyrimidin-2-yl)methyl]amino}acetate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that the compound is suitable for preclinical and clinical studies. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly useful in constructing the complex framework of this molecule.

As our understanding of disease mechanisms continues to evolve, so does the demand for innovative therapeutic strategies. The unique properties of Tert-butyl 2-{[(pyrimidin-2-yl)methyl]amino}acetate position it as a promising candidate for further investigation. Researchers are exploring its potential in treating neurological disorders, where modulation of kinase activity and receptor signaling is crucial. Additionally, its structural features make it an attractive scaffold for developing antiviral agents that can target rapidly mutating pathogens.

The development pipeline for this compound is bolstered by collaborations between academic institutions and pharmaceutical companies aiming to translate laboratory findings into clinical reality. Preclinical studies have provided preliminary evidence of its efficacy in animal models, paving the way for human trials. These studies not only assess the safety profile but also evaluate the pharmacological activity across different disease models.

The future directions for Tert-butyl 2-{[(pyrimidin-2-yl)methyl]amino}acetate include exploring its role in combination therapies. By pairing it with other bioactive molecules, researchers hope to achieve synergistic effects that could overcome resistance mechanisms observed in single-agent treatments. Furthermore, advances in drug delivery systems may enhance the bioavailability and targeted action of this compound, making it more effective in treating complex diseases.

In conclusion, Tert-butyl 2-{[(pyrimidin-2-yl)methyl]amino}acetate represents a significant advancement in chemical biology with far-reaching implications for drug discovery and development. Its unique structural features and demonstrated biological activity make it a cornerstone compound worthy of continued investigation. As research progresses, we can anticipate new insights into its therapeutic potential and innovative applications that will benefit patients worldwide.